Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690001358
Abstract
Base-catalysed hydrolysis studies have provided evidence of neighbouring-group amino–amide interactions in compounds with the formulae H2N·[CH2]x·CO·NHMe (x= 3, 4, or 5), and in 6-aminodecane-10-lactam. Acid-catalysed hydrolysis studies have indicated that transannular hydroxy-amide interactions occur with 4-hydroxyhexane-6-lactam, 5-hydroxyoctane-8-lactam, and 6-hydroxydecane-10-lactam. The mechanisms of these reactions and the significance of such processes in peptide chemistry is discussed.
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Journal Name：Journal of the Chemical Society C: Organic
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CAS no.: 11100-24-6
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CAS no.: 170643-02-4
